1,3-Diazinan-2-amine

• Molecular Formula: C4H11N3
• Molecular Weight: 101.15 g/mol
• IUPAC Name: 1,3-diazinan-2-amine
• InChI: InChI=1S/C4H11N3/c5-4-6-2-1-3-7-4/h4,6-7H,1-3,5H2
• InChI Key: JJRRTLKAOJSQEQ-UHFFFAOYSA-N
• SMILES: C1CNC(NC1)N

Description

1,3-Diazinan-2-amine is a six-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 3, with an additional amine group at position 2. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry, catalysis, and materials science. For example, 1,3-thiazinane derivatives (sulfur analogs) and 1,3,5-triazin-2-amine (triazine derivatives) share structural motifs that influence reactivity and stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3-Thiazinan-2-amine

• Structure : Replaces one nitrogen in 1,3-diazinan-2-amine with sulfur, forming a thiazinane ring.
• Synthesis : Cyclization of acyl thioureas containing α,β-unsaturated acid fragments is a common route .
• Reactivity : The sulfur atom enhances electrophilic character, facilitating nucleophilic substitutions. In contrast, 1,3-diazinan-2-amine’s nitrogen-rich structure favors hydrogen bonding and coordination chemistry.
• Applications : Thiazinane derivatives are explored as antimicrobial agents and enzyme inhibitors, leveraging sulfur’s redox activity .

1,3,5-Triazin-2-amine

• Structure : A triazine ring with three nitrogen atoms and an amine at position 2.
• Synthesis : Typically via cyclotrimerization of nitriles or stepwise substitution reactions .
• Reactivity : Increased nitrogen content enhances stability under acidic conditions but reduces nucleophilicity compared to diazinanes.
• Applications : Used in agrochemicals (e.g., herbicides) and pharmaceuticals due to high thermal stability and π-stacking capabilities .

Cyclic cis-1,3-Diamines

• Structure : Six-membered rings with two amine groups in a cis configuration.
• Synthesis : N–N bond cleavage of bicyclic hydrazines enables stereoselective routes .
• Reactivity : The cis-diamine motif is critical for metal coordination (e.g., Cu, Zn) in catalytic systems and RNA-binding probes .
• Applications : Used in asymmetric catalysis and as ligands for nucleic acid interactions .

Comparative Data Table

Property	1,3-Diazinan-2-amine (Inferred)	1,3-Thiazinan-2-amine	1,3,5-Triazin-2-amine	Cyclic cis-1,3-Diamine
Ring Size	6-membered	6-membered	6-membered	5- or 6-membered
Heteroatoms	2 N	1 N, 1 S	3 N	2 N
Synthetic Method	Cyclization of diamines	Acyl thiourea cyclization	Nitrile trimerization	Bicyclic hydrazine cleavage
Key Reactivity	Hydrogen bonding, coordination	Electrophilic substitutions	π-Stacking, thermal stability	Metal coordination
Applications	Drug candidates, catalysts	Antimicrobial agents	Agrochemicals, materials	RNA probes, catalysis

Research Findings and Contrasts

• Synthetic Challenges : 1,3-Diazinan-2-amine’s synthesis may face regioselectivity issues absent in thiazinanes, which benefit from sulfur’s directing effects .
• Biological Activity : Cyclic cis-1,3-diamines exhibit stronger RNA-binding than triazines due to conformational flexibility .
• Thermal Stability : Triazines outperform diazinanes in high-temperature applications, but diazinanes are more reactive in nucleophilic environments .